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Compound of Interest

Compound Name: Agathic acid

Cat. No.: B1664430

For researchers, scientists, and drug development professionals requiring a well-characterized
reference standard for agathic acid, ensuring high purity and comprehensive analytical data is
paramount. This guide provides a comparative overview of agathic acid reference standards,
detailing typical purity specifications and the analytical methods used for their characterization.
The information presented herein is compiled from supplier specifications and representative
data from scientific literature.

Comparison of Agathic Acid Reference Standards

The purity of a reference standard is a critical factor for the accuracy and reliability of analytical
and biological studies. While obtaining detailed Certificates of Analysis from all suppliers can
be challenging, this table summarizes the typical purity and characterization data available for
commercially offered agathic acid reference standards.
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Parameter

Supplier A
(Representative)

Supplier B (Alternative)

Information not readily

Purity (by HPLC) > 98%][1] _
available
Molecular Formula C20H3004 C20H3004
Molecular Weight 334.45 g/mol 334.45 g/mol
CAS Number 640-28-8 640-28-8
Appearance White to off-white solid Not specified
Solubility Soluble in DMSOJ1] Not specified
» Long-term: -20°C, Short-term: »
Storage Conditions Not specified
4°C[1]
HPLC, *H NMR, Mass
Characterization Data Not specified

Spectrometry (MS), FTIR

Characterization Workflow

A comprehensive characterization of an agathic acid reference standard involves a multi-step

analytical workflow to confirm its identity and purity. This process ensures that the material is

suitable for its intended use in research and development.
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Agathic Acid Reference Standard Characterization Workflow

Material Acquisition

Source Agathic Acid

Identity Confirmation |dentity Confirmation Identity Confirmation

Structural Elucidation

1H NMR & 3C NMR Mass Spectrometry (MS) FTIR Spectroscopy

Purity Analysis Purity Analysis Purity Analysis

urity Assessmen

High-Performance Liquid Chromatography (HPLC)

ata Compilation

Final Certification

Certificate of Analysis Generation
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Hypothetical Signaling Pathway for an Agathic Acid Derivative
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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to Purity and Characterization]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664430#agathic-acid-reference-standard-purity-
and-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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